Cas no 2416229-19-9 (tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate)

• Product Name: tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
• CAS No: 2416229-19-9
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• MDL: MFCD32668615
• CID: 5676022
• PubChem ID: 146155011
• Update Time: 2025-05-19

tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzodiazepine-4-carboxylic acid, 8-bromo-1,2,3,5-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate

• MDL： MFCD32668615
• Inchi： 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-7-6-16-12-8-11(15)5-4-10(12)9-17/h4-5,8,16H,6-7,9H2,1-3H3
• InChI Key： KANBRNCUSLWDBJ-UHFFFAOYSA-N
• SMILES： N1C2=CC(Br)=CC=C2CN(C(OC(C)(C)C)=O)CC1

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 409.3±45.0 °C(Predicted)
• pka: 3.96±0.20(Predicted)

Additional information on tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate

tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate, identified by the CAS number 2416229-19-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their role in various therapeutic applications. The structure of this compound is characterized by a benzodiazepine ring system with a tert-butyl group attached at the 4-position and a bromine atom at the 8-position. These substituents play a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The tert-butyl group is known to enhance the lipophilicity of the molecule, which can improve its absorption and bioavailability. Additionally, the bromine atom at the 8-position may serve as a reactive site for further functionalization or as a directing group for specific biological interactions. Researchers have explored the use of this compound in drug discovery programs targeting central nervous system disorders, such as anxiety and insomnia.

The synthesis of tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate involves a multi-step process that typically begins with the preparation of the benzodiazepine core. This is followed by bromination at the 8-position and subsequent esterification to introduce the tert-butyl group. The optimization of these steps has been a focus of recent research efforts to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of GABA receptors. GABA receptors are critical in regulating neuronal excitability and are targets for anxiolytic and sedative drugs. The brominated derivative exhibits selectivity towards certain receptor subtypes, which could be advantageous in developing drugs with fewer side effects. Furthermore, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines.

The application of computational chemistry tools has significantly contributed to understanding the molecular interactions of this compound. Molecular docking studies have revealed key binding motifs that could guide further optimization for improved potency and selectivity. Additionally, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate represents a valuable molecule in contemporary drug discovery research. Its unique structural features and promising biological activities make it a subject of ongoing investigation. As research progresses, this compound holds potential for advancing therapeutic interventions in neurology and psychiatry.